Cas no 177960-39-3 (Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2))

Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2) structure
177960-39-3 structure
Product Name:Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2)
CAS No:177960-39-3
MF:C7H10Cl2N2O3
MW:241.0718998909
CID:168449
PubChem ID:133100
Update Time:2025-04-19

Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2)
    • 3,5-diamino-4-hydroxybenzoic acid,dihydrochloride
    • Alt 486
    • Alt-486
    • 3,5-diamino-4-hydroxybenzoic acid dihydrochloride
    • PTPSGXXEBQSVSM-UHFFFAOYSA-N
    • DTXSID10170405
    • Benzoic acid, 3,5-diamino-4-hydroxy-, hydrochloride (1:2)
    • 3,5-diamino-4-hydroxybenzoic acid;dihydrochloride
    • 177960-39-3
    • SCHEMBL9064511
    • Inchi: 1S/C7H8N2O3.2ClH/c8-4-1-3(7(11)12)2-5(9)6(4)10;;/h1-2,10H,8-9H2,(H,11,12);2*1H
    • InChI Key: PTPSGXXEBQSVSM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OC1C(=CC(C(=O)O)=CC=1N)N

Computed Properties

  • Exact Mass: 240.007
  • Monoisotopic Mass: 240.006848
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 14
  • XLogP3: nothing
  • Topological Polar Surface Area: 110

Experimental Properties

  • Boiling Point: 440.8°C at 760 mmHg
  • Flash Point: 220.4°C
  • PSA: 109.57
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